2-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanamide

• IUPAC Name: 2-(4-bromo-3-methylpyrazol-1-yl)-N-(1-ethyl-3,5-dimethylpyrazol-4-yl)propanamide
• InChI: InChI=1S/C14H20BrN5O/c1-6-19-10(4)13(9(3)18-19)16-14(21)11(5)20-7-12(15)8(2)17-20/h7,11H,6H2,1-5H3,(H,16,21)
• InChI Key: BVFBXXHNWIHUCK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)NC(=O)C(C)N2C=C(C(=N2)C)Br)C
• Molecular Formula: C14H20BrN5O
• Molecular Weight: 354.25 g/mol

Description

2-(4-Bromo-3-methyl-1H-pyrazol-1-yl)-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanamide is a complex organic compound featuring pyrazole rings, which are known for their versatility in organic synthesis and medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the preparation of the pyrazole rings. One common approach is the reaction of hydrazine with β-keto esters or β-diketones to form the pyrazole core. Subsequent bromination and methylation steps are used to introduce the bromo and methyl groups at the appropriate positions on the pyrazole ring.

Industrial Production Methods: In an industrial setting, the synthesis of this compound would likely involve large-scale reactions with optimized conditions to ensure high yield and purity. Continuous flow chemistry and automated synthesis platforms may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used under acidic conditions.

• Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst.

• Substitution: Nucleophilic substitution reactions can be performed using various nucleophiles, such as alkyl halides or amines.

Major Products Formed:

• Oxidation: Formation of carboxylic acids or ketones.

• Reduction: Formation of alcohols or amines.

• Substitution: Formation of substituted pyrazoles or other heterocyclic compounds.

Scientific Research Applications

• Chemistry: It can serve as a building block for the synthesis of more complex heterocyclic systems.

• Biology: Its biological activity may be explored for potential therapeutic uses.

• Medicine: It could be investigated for its pharmacological properties, such as antibacterial, antifungal, or anti-inflammatory activities.

• Industry: It may be used in the development of new materials or chemical processes.

Mechanism of Action

The mechanism by which this compound exerts its effects would depend on its specific biological targets and pathways. For example, if used as a drug, it might interact with enzymes or receptors in the body, leading to therapeutic effects. The exact molecular targets and pathways would need to be determined through experimental studies.

Comparison with Similar Compounds

• 2-(4-Bromo-1H-pyrazol-1-yl)ethanol: A related compound with a similar pyrazole core.

• 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl)aniline: Another pyrazole derivative with different substituents.

Uniqueness: This compound is unique due to its specific combination of substituents on the pyrazole rings, which may confer distinct chemical and biological properties compared to similar compounds.